Cas no 95519-19-0 (2α-(1,3-Benzodioxole-5-yl)chroman-7-ol)

• Product name: 2α-(1,3-Benzodioxole-5-yl)chroman-7-ol
• CAS No: 95519-19-0
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 1987674

2α-(1,3-Benzodioxole-5-yl)chroman-7-ol Chemical and Physical Properties

Names and Identifiers

• 2α-(1,3-Benzodioxole-5-yl)chroman-7-ol
• (2S)-2,3-Dihydro-2-(1,3-benzodioxole-5-yl)-4H-1-benzopyran-7-ol
• [S,(-)]-2-(1,3-Benzodioxol-5-yl)-3,4-dihydro-2H-1-benzopyran-7-ol
• (2S)-2-(1,3-benzodioxol-5-yl)-3,4-dihydro-2H-chromen-7-ol

• Inchi： 1S/C16H14O4/c17-12-4-1-10-2-5-13(20-15(10)8-12)11-3-6-14-16(7-11)19-9-18-14/h1,3-4,6-8,13,17H,2,5,9H2
• InChI Key： DGOAORIWKTZFLK-UHFFFAOYSA-N
• SMILES： OC1C=C2C(CCC(C3C=C4C(OCO4)=CC=3)O2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• XLogP3: 1.835

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-hydroxyflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 7-hydroxyflavonoids